Cas no 2229484-96-0 (tert-butyl N-2-amino-1-(1-phenylcyclopropyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(1-phenylcyclopropyl)ethylcarbamate
• CAS No: 2229484-96-0
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 6593335
• PubChem ID: 165752913
• Update Time: 2025-05-20

tert-butyl N-2-amino-1-(1-phenylcyclopropyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(1-phenylcyclopropyl)ethylcarbamate
• tert-butyl N-[2-amino-1-(1-phenylcyclopropyl)ethyl]carbamate
• 2229484-96-0
• EN300-1874953

• Inchi： 1S/C16H24N2O2/c1-15(2,3)20-14(19)18-13(11-17)16(9-10-16)12-7-5-4-6-8-12/h4-8,13H,9-11,17H2,1-3H3,(H,18,19)
• InChI Key： HINVUYAYSCYRBI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CN)C1(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 276.183778013g/mol
• Monoisotopic Mass: 276.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-1-(1-phenylcyclopropyl)ethylcarbamate

tert-butyl N-2-amino-1-(1-phenylcyclopropyl)ethylcarbamate: A Comprehensive Overview

tert-butyl N-2-amino-1-(1-phenylcyclopropyl)ethylcarbamate (CAS No. 2229484-96-0) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as tert-butyl carbamate derivative, has garnered attention due to its unique structural properties and functional groups, which make it a valuable molecule in contemporary research.

The molecular structure of tert-butyl N-2-amino-1-(1-phenylcyclopropyl)ethylcarbamate comprises a tert-butyl group, an N-substituted amino group, and a cyclopropyl ring substituted with a phenyl group. This combination of functional groups provides the compound with versatile reactivity and biological activity, making it a subject of interest in drug discovery and development. Recent studies have highlighted its potential as a modulator of enzyme activity, particularly in the context of protease inhibitors and kinase inhibitors, which are critical in treating various diseases, including cancer and viral infections.

One of the most notable aspects of this compound is its ability to participate in bioisosteric replacements, where it can serve as an alternative to other functional groups while maintaining or enhancing biological activity. This property has been leveraged in the design of novel drug candidates with improved pharmacokinetic profiles. For instance, researchers have explored its role in antiviral therapy, where it has shown promise as a component of next-generation antiviral agents targeting viral proteases.

Furthermore, the tert-butyl group in this compound contributes to its stability and lipophilicity, which are essential for drug molecules aiming to cross biological membranes. This characteristic has been exploited in the development of drug delivery systems, where the compound can act as a carrier or stabilizer for therapeutic agents. Recent advancements in nanotechnology have also seen this compound being used as a building block for constructing nanoparticles with enhanced drug-loading capacities.

The synthesis of tert-butyl N-2-amino-1-(1-phenylcyclopropyl)ethylcarbamate involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and cyclization. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, enabling the scalable production of this compound for research and industrial applications. The availability of this compound has further facilitated its exploration in diverse fields such as agricultural chemistry and materials science.

In terms of biological evaluation, this compound has demonstrated selective binding to certain receptors, making it a potential lead molecule for developing receptor agonists or antagonists. For example, studies have shown that it can interact with G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes. This interaction suggests its potential role in treating conditions such as inflammation, pain, and neurological disorders.

Another area where this compound has shown promise is in the field of enzyme inhibition. Its ability to inhibit specific enzymes involved in metabolic pathways has led researchers to investigate its potential as a therapeutic agent for metabolic disorders such as diabetes and obesity. Recent studies have focused on optimizing its bioavailability through structural modifications, aiming to enhance its efficacy while minimizing side effects.

The environmental impact of this compound is another critical aspect that has been addressed in recent research. Studies have evaluated its biodegradability and toxicity profiles, ensuring that its use does not pose significant risks to ecosystems. These findings have been instrumental in guiding the responsible development and application of this compound in various industries.

In conclusion, tert-butyl N-2-amino-1-(1-phenylcyclopropyl)ethylcarbamate (CAS No. 2229484-96-0) is a multifaceted compound with immense potential across multiple disciplines. Its unique structure, combined with advancements in synthetic chemistry and biological research, positions it as a key player in the development of novel therapeutic agents and materials. As research continues to unfold, this compound is expected to contribute significantly to addressing some of the most pressing challenges in medicine and technology.